Cas no 221466-52-0 (2-Propenoic acid, 3-[3-(chlorosulfonyl)phenyl]-)

• Product Name: 2-Propenoic acid, 3-[3-(chlorosulfonyl)phenyl]-
• CAS No: 221466-52-0
• MF: C₉H₇ClO₄S
• MW: 246.667480707169
• CID: 1408057
• PubChem ID: 53663130
• Update Time: 2025-04-20

2-Propenoic acid, 3-[3-(chlorosulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(chlorosulfonyl)phenyl]-
• 221466-52-0
• DTXSID501252370
• 3-[3-(Chlorosulfonyl)phenyl]-2-propenoic acid

• Inchi： 1S/C9H7ClO4S/c10-15(13,14)8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H,11,12)
• InChI Key： AURXZBUSWRBEFZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=CC(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 245.97541
• Monoisotopic Mass: 245.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44